Cas no 21339-45-7 (ISOBERGAPTOL)

• Product Name: ISOBERGAPTOL
• CAS No: 21339-45-7
• MF: C₁₁H₆O₄
• MW: 202.16294336319
• CID: 859404
• PubChem ID: 10198122
• Update Time: 2025-04-19

ISOBERGAPTOL Chemical and Physical Properties

Names and Identifiers

• ISOBERGAPTOL
• 5-Hydroxy-2H-furo[2,3-h]-1-benzopyran-2-one
• 5-Hydroxyangelicin

• Inchi： 1S/C11H6O4/c12-8-5-9-7(3-4-14-9)11-6(8)1-2-10(13)15-11/h1-5,12H
• InChI Key： OOWBIFOFDYBTAE-UHFFFAOYSA-N
• SMILES： OC1C2=C(OC(C=C2)=O)C2=C(OC=C2)C=1

Computed Properties

• Exact Mass: 202.02700
• Monoisotopic Mass: 202.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.526
• PSA: 63.58000
• LogP: 2.24480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins